molecular formula C3H7N3O2S B8535790 methyl N'-methyl-N-nitrocarbamimidothioate CAS No. 59660-22-9

methyl N'-methyl-N-nitrocarbamimidothioate

Cat. No. B8535790
CAS RN: 59660-22-9
M. Wt: 149.17 g/mol
InChI Key: MCPDALPEUAUISM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N'-methyl-N-nitrocarbamimidothioate is a useful research compound. Its molecular formula is C3H7N3O2S and its molecular weight is 149.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl N'-methyl-N-nitrocarbamimidothioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl N'-methyl-N-nitrocarbamimidothioate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59660-22-9

Molecular Formula

C3H7N3O2S

Molecular Weight

149.17 g/mol

IUPAC Name

methyl N'-methyl-N-nitrocarbamimidothioate

InChI

InChI=1S/C3H7N3O2S/c1-4-3(9-2)5-6(7)8/h1-2H3,(H,4,5)

InChI Key

MCPDALPEUAUISM-UHFFFAOYSA-N

Canonical SMILES

CN=C(N[N+](=O)[O-])SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-1-nitro-2-thiopseudourea (430 mg, 3.19 mmol) in DMF (3 ml) was added Cs2CO3 (1.10 g, 3.38 mmol) and MeI (0.30 ml, 4.82 mmol) and the reaction stirred overnight. The mixture was then diluted with water (10 ml) and EtOAc (40 ml) and the organic layer washed with brine (3×15 ml), dried (Na2SO4) and concentrated. The resultant yellow oil was purified by column chromatography on silica gel (EtOAc/Hexanes, 1:1) to afford S-methyl N-nitro-N′-methylcarbamimidothioate (56 mg, 11%) as a white solid. 1H NMR (CDCl3) δ 2.52 (s, 3H), 3.12 (d, 3H, J=6 Hz), 10.05 (br s, 1H).
Quantity
430 mg
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
0.3 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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